Cas no 222306-13-0 ((E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one)

• Product Name: (E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one
• CAS No: 222306-13-0
• MF: C₂₅H₂₂FNO₃
• MW: 403.44549036026
• CID: 5725919
• Update Time: 2025-07-09

(E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one
• 2H-Pyran-2-one, 6-[(1E)-2-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]ethenyl]tetrahydro-4-hydroxy-

• Inchi： 1S/C25H22FNO3/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-19-13-18(28)14-23(29)30-19/h1-4,7-12,16,18-19,28H,5-6,13-14H2/b12-11+
• InChI Key： XJVKVAFYQRWVAJ-VAWYXSNFSA-N
• SMILES： C1(=O)OC(/C=C/C2=C(C3=CC=C(F)C=C3)C3C(N=C2C2CC2)=CC=CC=3)CC(O)C1

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 616.9±55.0 °C(Predicted)
• pka: 13.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one

Chemical Compound CAS No. 222306-13-0: (E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one

The compound with CAS No. 222306-13-0, named (E)-6-(2-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one, is a highly complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a quinoline core, a cyclopropyl group, a fluorophenyl substituent, and a tetrahydropyranone ring, all of which contribute to its intricate pharmacological profile.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly in the development of anticancer agents. The presence of the quinolin moiety in this compound suggests potential anti-proliferative activity against various cancer cell lines. Additionally, the cyclopropyl group is known to enhance the stability and bioavailability of such molecules, making them more suitable for therapeutic applications. The fluorophenyl substituent further adds to the molecule's versatility by potentially modulating its pharmacokinetic properties.

The tetrahydropyranone ring in this compound plays a crucial role in its solubility and permeability, which are essential for effective drug delivery. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The E configuration of the vinyl group indicates a specific stereochemistry that may influence the compound's interaction with biological targets.

From a structural perspective, the compound exhibits a high degree of complexity, with multiple functional groups that could potentially engage in various biochemical interactions. The hydroxy group on the tetrahydropyranone ring may participate in hydrogen bonding, which is critical for binding to protein targets. Furthermore, the conjugated system formed by the quinoline and vinyl groups could contribute to electronic interactions that are vital for modulating biological activity.

Recent research has focused on understanding the mechanism of action of this compound. Studies suggest that it may act as an inhibitor of specific kinases or enzymes involved in cellular signaling pathways. For instance, its ability to inhibit CDKs (Cyclin-Dependent Kinases) has been explored in vitro, showing promising results that could pave the way for its use in treating cancers characterized by dysregulated cell cycle progression.

In terms of pharmacokinetics, the compound's absorption, distribution, metabolism, and excretion (ADME) properties have been studied using advanced analytical techniques. The presence of the fluorophenyl group has been shown to improve metabolic stability, while the cyclopropyl moiety enhances lipophilicity without compromising solubility. These attributes make it a strong candidate for further preclinical testing.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preliminary studies indicate that it may inhibit COX enzymes (Cyclooxygenase), which are key players in inflammation and pain pathways. This dual functionality—anticancer and anti-inflammatory—underscores its versatility as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to assemble its intricate structure efficiently. These methods not only ensure high yields but also allow for fine-tuning of substituents to optimize biological activity.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials. If successful, this compound could represent a novel class of drugs with broad applications in oncology and inflammation management.